Cas no 2089334-97-2 (3-Pyridinesulfonic acid, 6-bromo-, 1-methylethyl ester)

• Product Name: 3-Pyridinesulfonic acid, 6-bromo-, 1-methylethyl ester
• CAS No: 2089334-97-2
• MF: C₈H₁₀BrNO₃S
• MW: 280.138900279999
• CID: 5306765
• Update Time: 2025-06-11

3-Pyridinesulfonic acid, 6-bromo-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinesulfonic acid, 6-bromo-, 1-methylethyl ester

• Inchi： 1S/C8H10BrNO3S/c1-6(2)13-14(11,12)7-3-4-8(9)10-5-7/h3-6H,1-2H3
• InChI Key： WLFHUVAGKZXXAP-UHFFFAOYSA-N
• SMILES： C1=NC(Br)=CC=C1S(OC(C)C)(=O)=O

Additional information on 3-Pyridinesulfonic acid, 6-bromo-, 1-methylethyl ester

Comprehensive Guide to 3-Pyridinesulfonic acid, 6-bromo-, 1-methylethyl ester (CAS No. 2089334-97-2)

3-Pyridinesulfonic acid, 6-bromo-, 1-methylethyl ester (CAS No. 2089334-97-2) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. With the increasing demand for heterocyclic compounds in drug discovery, this brominated pyridine derivative has garnered significant attention. Its unique molecular structure, featuring a sulfonic acid ester group and a bromo substituent, makes it a valuable intermediate in synthesizing bioactive molecules. Researchers often search for "6-bromo-3-pyridinesulfonic acid derivatives" or "CAS 2089334-97-2 applications," highlighting its relevance in modern chemistry.

The compound’s CAS No. 2089334-97-2 is frequently queried in databases like SciFinder and Reaxys, reflecting its importance in high-throughput screening and medicinal chemistry. Recent trends show growing interest in "sustainable synthesis of pyridine derivatives" and "green chemistry alternatives," aligning with the global push for eco-friendly methodologies. This compound’s versatility allows it to serve as a precursor for catalysts, ligands, and functional materials, addressing key industry challenges such as drug bioavailability and selective functionalization.

From an analytical perspective, 3-Pyridinesulfonic acid, 6-bromo-, 1-methylethyl ester exhibits distinct spectroscopic properties, making it identifiable via NMR, HPLC, and mass spectrometry. Laboratories often optimize protocols for "purification of brominated pyridines" or "stability studies of sulfonic esters," ensuring reproducibility in synthetic workflows. Its lipophilic ester group enhances solubility in organic solvents, a critical factor for cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig animations.

In the context of intellectual property, patents referencing CAS 2089334-97-2 often focus on kinase inhibitors or antiviral agents, underscoring its role in targeting protein-protein interactions. Queries such as "pyridine sulfonate stability under acidic conditions" or "scalable routes to 6-bromo-3-pyridinesulfonates" dominate academic forums, reflecting practical synthesis concerns. The compound’s regioselective reactivity further enables precise modifications, a sought-after trait in structure-activity relationship (SAR) studies.

Emerging applications of 3-Pyridinesulfonic acid, 6-bromo-, 1-methylethyl ester include its use in metal-organic frameworks (MOFs) and photoactive materials, responding to the surge in "smart material design" searches. Its bromo moiety facilitates post-functionalization, aligning with trends in "click chemistry" and "modular synthesis." As industries prioritize cost-effective intermediates, this compound’s balance of reactivity and stability positions it as a strategic asset in process chemistry.

To conclude, 3-Pyridinesulfonic acid, 6-bromo-, 1-methylethyl ester (CAS No. 2089334-97-2) exemplifies the intersection of innovation and utility in synthetic chemistry. Its multifaceted roles—from pharmaceutical building blocks to advanced material precursors—make it a cornerstone in research addressing today’s scientific and industrial demands.